Cas no 397289-26-8 (3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea)
3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea Chemical and Physical Properties
Names and Identifiers
-
- 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea
- F0816-0455
- AKOS024600488
- 3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea
- N-((4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)carbamothioyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
- N-[[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]carbamothioyl]-4-pyrrolidin-1-ylsulfonylbenzamide
- 397289-26-8
- Oprea1_346779
-
- Inchi: 1S/C24H20N4O5S3/c29-21(15-7-9-17(10-8-15)36(31,32)28-11-3-4-12-28)26-23(34)27-24-25-19(14-35-24)18-13-16-5-1-2-6-20(16)33-22(18)30/h1-2,5-10,13-14H,3-4,11-12H2,(H2,25,26,27,29,34)
- InChI Key: XMMWMZFGVADYDN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(NC(NC2=NC(=CS2)C2C(=O)OC3C=CC=CC=3C=2)=S)=O)=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 540.05958327g/mol
- Monoisotopic Mass: 540.05958327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 186Ų
3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0816-0455-2μmol |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-5μmol |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-10μmol |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-20μmol |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-1mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-2mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-3mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-4mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-5mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0816-0455-10mg |
3-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]-1-[4-(pyrrolidine-1-sulfonyl)benzoyl]thiourea |
397289-26-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea
Comprehensive Analysis of 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea (CAS No. 397289-26-8)
The compound 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea (CAS No. 397289-26-8) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a coumarin core, thiazole ring, and thiourea moiety makes it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.
One of the most searched questions in the scientific community is: "What are the biological activities of coumarin-thiazole hybrids?" This compound addresses this query by demonstrating notable anti-proliferative and anti-inflammatory properties. The pyrrolidine-1-sulfonyl group enhances its solubility and bioavailability, which are critical factors in drug development. Recent studies highlight its interaction with ATP-binding sites of kinases, a hot topic in precision medicine.
From a synthetic perspective, the 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl scaffold is a key focus area for researchers exploring heterocyclic chemistry. Its structural complexity allows for diverse modifications, making it a versatile building block in combinatorial libraries. The thiourea linkage further contributes to its stability and binding affinity, which aligns with the current trend of designing multi-target drugs.
Another trending topic in pharmaceutical research is the optimization of sulfonamide derivatives for improved pharmacokinetics. The pyrrolidine-1-sulfonyl moiety in this compound exemplifies this trend, as it balances lipophilicity and water solubility—a recurring challenge in drug formulation. This feature has sparked discussions in forums and publications, with many asking: "How do sulfonamide groups influence drug metabolism?"
In addition to its therapeutic potential, 397289-26-8 is also a subject of interest in computational chemistry. Molecular docking simulations have revealed its high binding affinity for tyrosine kinases, a protein family implicated in numerous diseases. This aligns with the increasing use of AI-driven drug discovery tools, which prioritize compounds with favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles.
The compound’s chromen-3-yl component also ties into the broader discussion of natural product-inspired drug design. Coumarins, derived from plants like tonka beans and cinnamon, have long been studied for their pharmacological effects. By integrating this natural scaffold with synthetic elements like the thiazole ring, researchers bridge the gap between traditional and modern medicine—a theme frequently explored in integrative pharmacology.
As the demand for small-molecule therapeutics grows, 3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea stands out as a compelling case study. Its multifaceted structure and biological relevance make it a frequent subject in patent applications and high-throughput screening campaigns. For those exploring structure-activity relationships (SAR), this compound offers a rich template for derivative synthesis.
In conclusion, CAS No. 397289-26-8 represents a convergence of cutting-edge trends in drug discovery: kinase inhibition, heterocyclic diversity, and natural product hybridization. Its study not only advances scientific knowledge but also addresses pressing questions in personalized medicine and green chemistry. As research progresses, this compound may well emerge as a cornerstone in the next generation of bioactive small molecules.
397289-26-8 (3-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl-1-4-(pyrrolidine-1-sulfonyl)benzoylthiourea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)